molecular formula C13H20 B011604 2,4,5-Triethyltoluene CAS No. 19961-08-1

2,4,5-Triethyltoluene

Cat. No.: B011604
CAS No.: 19961-08-1
M. Wt: 176.3 g/mol
InChI Key: DNESHXZRWPOZTB-UHFFFAOYSA-N
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Description

2,4,5-Triethyltoluene (systematic name: 1-methyl-2,4,5-triethylbenzene) is a tri-substituted toluene derivative with ethyl groups at the 2-, 4-, and 5-positions of the aromatic ring. Its molecular formula is C₁₃H₂₀, with a molecular weight of 176.30 g/mol. The ethyl substituents confer significant steric bulk and electron-donating effects, influencing its physical and chemical properties. Potential applications include use as a solvent, intermediate in organic synthesis, or precursor for specialty chemicals, though industrial uses remain less documented compared to structurally similar compounds .

Properties

CAS No.

19961-08-1

Molecular Formula

C13H20

Molecular Weight

176.3 g/mol

IUPAC Name

1,2,4-triethyl-5-methylbenzene

InChI

InChI=1S/C13H20/c1-5-11-9-13(7-3)12(6-2)8-10(11)4/h8-9H,5-7H2,1-4H3

InChI Key

DNESHXZRWPOZTB-UHFFFAOYSA-N

SMILES

CCC1=CC(=C(C=C1C)CC)CC

Canonical SMILES

CCC1=CC(=C(C=C1C)CC)CC

Origin of Product

United States

Comparison with Similar Compounds

Data Gaps and Research Needs

While analog-based inferences provide preliminary insights, critical data gaps for this compound include:

  • Experimental Physicochemical Properties : Exact melting/boiling points, solubility parameters.
  • Synthetic Pathways : Optimization of ethyl-group introduction strategies.
  • Toxicokinetic Studies : Long-term health and environmental impact assessments.

These gaps mirror broader challenges in substituted toluene research, as noted in assessments of 2,4,6-TNT .

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